![molecular formula C19H20ClNO7 B2445496 [2-(3-Chloro-4-methoxyanilino)-2-oxoethyl] 3,4,5-trimethoxybenzoate CAS No. 386262-50-6](/img/structure/B2445496.png)
[2-(3-Chloro-4-methoxyanilino)-2-oxoethyl] 3,4,5-trimethoxybenzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“[2-(3-Chloro-4-methoxyanilino)-2-oxoethyl] 3,4,5-trimethoxybenzoate” is a chemical compound. It is related to 2-Chloro-3-methoxyaniline, which is a reactant used in the preparation of dual inhibitors of CK2 and Pim kinases with antiproliferative activity against cancer cells .
Chemical Reactions Analysis
2-Chloro-3-methoxyaniline, a related compound, is used as a reactant in the preparation of dual inhibitors of CK2 and Pim kinases . These inhibitors have antiproliferative activity against cancer cells.Scientific Research Applications
Environmental Fate and Behavior of Related Compounds
Research on Parabens , which are esters of para-hydroxybenzoic acid, provides insights into the environmental fate and behavior of chemically related compounds. These studies are important due to their ubiquitous presence in consumer products and their continuous introduction into aquatic environments. Parabens, similar in functional groups to the compound , have been studied for their biodegradability, presence in surface waters, and the formation of halogenated by-products, shedding light on the environmental impact and behavior of synthetic compounds used in various products (Haman, Dauchy, Rosin, & Munoz, 2015).
Pharmacological Characteristics of Chemically Related Compounds
Vanillic Acid , a derivative of hydroxybenzoic acid, showcases the diversity in application and pharmacological potential of compounds within the same chemical family. It has been highlighted for its antioxidant, anti-inflammatory, and neuroprotective properties, suggesting a broader research interest in the pharmacological effects of benzazoles and their derivatives. These findings could be parallelly significant for investigating the therapeutic potential of "[2-(3-Chloro-4-methoxyanilino)-2-oxoethyl] 3,4,5-trimethoxybenzoate" (Ingole et al., 2021).
Potential Environmental and Health Applications
The research into Oxidoreductive Enzymes for the treatment of organic pollutants provides an example of how compounds with specific functional groups might be applied in environmental remediation. Enzymatic approaches have been explored for the degradation of recalcitrant compounds, indicating the potential application of chemically active compounds in enhancing the efficiency of pollutant degradation processes (Husain & Husain, 2007).
Properties
IUPAC Name |
[2-(3-chloro-4-methoxyanilino)-2-oxoethyl] 3,4,5-trimethoxybenzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20ClNO7/c1-24-14-6-5-12(9-13(14)20)21-17(22)10-28-19(23)11-7-15(25-2)18(27-4)16(8-11)26-3/h5-9H,10H2,1-4H3,(H,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RZXFQNJRRDOJEW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)NC(=O)COC(=O)C2=CC(=C(C(=C2)OC)OC)OC)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20ClNO7 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
409.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.